Cas no 1804152-63-3 (3-Bromo-1-(3-ethyl-4-(trifluoromethoxy)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(3-ethyl-4-(trifluoromethoxy)phenyl)propan-1-one
• CAS No: 1804152-63-3
• MF: C₁₂H₁₂BrF₃O₂
• MW: 325.121693611145
• CID: 4979945
• Update Time: 2025-10-29

3-Bromo-1-(3-ethyl-4-(trifluoromethoxy)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3-ethyl-4-(trifluoromethoxy)phenyl)propan-1-one

• Inchi： 1S/C12H12BrF3O2/c1-2-8-7-9(10(17)5-6-13)3-4-11(8)18-12(14,15)16/h3-4,7H,2,5-6H2,1H3
• InChI Key： JUEXUCIHJZJQDT-UHFFFAOYSA-N
• SMILES： BrCCC(C1=CC=C(C(=C1)CC)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 281
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-1-(3-ethyl-4-(trifluoromethoxy)phenyl)propan-1-one

Comprehensive Overview of 3-Bromo-1-(3-ethyl-4-(trifluoromethoxy)phenyl)propan-1-one (CAS No. 1804152-63-3)

3-Bromo-1-(3-ethyl-4-(trifluoromethoxy)phenyl)propan-1-one is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine substituent and a trifluoromethoxy group, makes it a valuable intermediate in synthetic chemistry. The compound's CAS No. 1804152-63-3 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

The growing interest in fluorinated compounds and bromo-substituted ketones has positioned 3-Bromo-1-(3-ethyl-4-(trifluoromethoxy)phenyl)propan-1-one as a subject of extensive study. Fluorinated molecules, in particular, are gaining traction due to their enhanced metabolic stability and bioavailability, which are pivotal in drug discovery. Searches for terms like "fluorinated phenyl ketones" and "bromo-substituted intermediates" have surged, reflecting the compound's relevance in cutting-edge research.

From a synthetic perspective, 3-Bromo-1-(3-ethyl-4-(trifluoromethoxy)phenyl)propan-1-one is often utilized in cross-coupling reactions and nucleophilic substitutions. Its electron-withdrawing trifluoromethoxy group influences reactivity, making it a versatile building block for complex molecules. Researchers frequently inquire about "synthetic routes for trifluoromethoxy-containing compounds" or "applications of bromo ketones in medicinal chemistry," underscoring the compound's multifaceted utility.

In agrochemical applications, 3-Bromo-1-(3-ethyl-4-(trifluoromethoxy)phenyl)propan-1-one has shown promise as a precursor for crop protection agents. The trifluoromethoxy moiety is known to enhance the lipophilicity and pest resistance of active ingredients, aligning with the industry's demand for sustainable solutions. Queries such as "role of fluorinated groups in agrochemicals" highlight the compound's potential in addressing global food security challenges.

Quality control and analytical characterization of CAS No. 1804152-63-3 are critical for ensuring reproducibility in research. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to verify purity and structural integrity. The rise in searches for "analytical methods for brominated ketones" reflects the importance of rigorous standardization in chemical synthesis.

Environmental and safety considerations are also paramount when handling 3-Bromo-1-(3-ethyl-4-(trifluoromethoxy)phenyl)propan-1-one. While not classified as hazardous under standard regulations, proper storage and disposal protocols must be followed. Topics like "green chemistry approaches for fluorinated intermediates" are increasingly popular, emphasizing the need for sustainable practices in chemical manufacturing.

In summary, 3-Bromo-1-(3-ethyl-4-(trifluoromethoxy)phenyl)propan-1-one (CAS No. 1804152-63-3) represents a convergence of innovation in pharmaceutical and agrochemical research. Its structural features and reactivity profile continue to inspire advancements in synthetic methodologies, making it a cornerstone of modern organic chemistry.